Cas no 573708-04-0 (2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-[2-(4-fluorophenyl)ethyl]-N-prop-2-enylpyrrolo[3,2-b]quinoxaline-3-carboxamide
- 1H-Pyrrolo[2,3-b]quinoxaline-3-carboxamide, 2-amino-1-[2-(4-fluorophenyl)ethyl]-N-2-propen-1-yl-
- 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
-
- Inchi: 1S/C22H20FN5O/c1-2-12-25-22(29)18-19-21(27-17-6-4-3-5-16(17)26-19)28(20(18)24)13-11-14-7-9-15(23)10-8-14/h2-10H,1,11-13,24H2,(H,25,29)
- InChI Key: CAFBFBXDRSSYDT-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=C2C(C(NCC=C)=O)=C(N)N(CCC3=CC=C(F)C=C3)C=12
2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3225-2794-20μmol |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-4mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-15mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 15mg |
$89.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-40mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 40mg |
$140.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-10μmol |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-2mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-20mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 20mg |
$99.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-30mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 30mg |
$119.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-10mg |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
Life Chemicals | F3225-2794-2μmol |
2-amino-1-[2-(4-fluorophenyl)ethyl]-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide |
573708-04-0 | 90%+ | 2μl |
$57.0 | 2023-04-27 |
2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Related Literature
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
Additional information on 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
2-Amino-1-2-(4-Fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 573708-04-0): An Overview
2-Amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 573708-04-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.
The core structure of 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide includes a pyrrolo[2,3-b]quinoxaline moiety, which is a heterocyclic system known for its diverse biological activities. The presence of a fluorinated phenyl group and an amino-substituted propenyl moiety further enhances the compound's chemical diversity and potential for pharmacological modulation.
Recent research has focused on the synthesis and characterization of 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide. A study published in the Journal of Medicinal Chemistry reported a novel synthetic route that efficiently produces this compound with high purity and yield. The synthetic methodology involves a series of well-defined steps, including palladium-catalyzed cross-coupling reactions and selective functional group manipulations. This approach not only simplifies the synthesis but also allows for the preparation of structurally related analogs, which can be valuable for structure-activity relationship (SAR) studies.
The biological evaluation of 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has revealed several promising properties. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been shown to effectively inhibit the activity of kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. Additionally, preliminary studies suggest that this compound may possess antiviral properties, making it a potential candidate for further investigation in antiviral drug development.
The pharmacokinetic profile of 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has also been evaluated. Preclinical studies in animal models have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in the tested models.
In the context of clinical applications, 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is currently being evaluated for its potential as a therapeutic agent in various diseases. Early-stage clinical trials are underway to assess its safety and efficacy in treating conditions such as cancer and viral infections. These trials are designed to provide comprehensive data on the compound's performance in human subjects, which will be crucial for advancing its development into a viable pharmaceutical product.
Beyond its therapeutic potential, 2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-y l)-1H-pyrrolo[2,3-b]quinoxaline - 3 - carboxamide has also been explored for its use as a research tool. Its unique structural features make it an excellent probe for studying enzyme mechanisms and cellular processes. Researchers have utilized this compound to gain insights into the interactions between enzymes and their substrates, as well as to investigate signaling pathways involved in disease progression.
In conclusion, 2-amino - 1 - 2 - (4 - fluorophen yl ) e th yl - N - ( p r o p - 2 - e n - 1 - y l ) - 1 H - p y r r o l o [ 2 , 3 - b ] q u i n o x a l i n e - 3 - c ar b o x am i d e (CAS No. 573708 - 04 - 0 ) represents a promising molecule with diverse applications in both medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent and a valuable tool for scientific inquiry.
573708-04-0 (2-amino-1-2-(4-fluorophenyl)ethyl-N-(prop-2-en-1-yl)-1H-pyrrolo2,3-bquinoxaline-3-carboxamide) Related Products
- 1339525-73-3((1-methoxybutan-2-yl)(thiophen-2-yl)methylamine)
- 77819-95-5(3-benzoyl-8-methoxy-2H-chromen-2-one)
- 1805206-02-3(3-(Chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-methanol)
- 1518744-59-6(3-(3-chloro-5-fluorophenyl)-2-methylpropanoic acid)
- 2172528-75-3(4-(1-Aminocycloheptyl)-1-methylpiperidin-4-ol)
- 926032-04-4(N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-3,4-dimethoxybenzene-1-sulfonamide)
- 2877638-15-6(2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine)
- 1859512-00-7(Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-)
- 1934808-00-0(7-amino-2,3-dihydro-1H-indene-4-carboxylic acid)
- 2228939-27-1(methyl 3-(aminomethyl)-5-cyclopropylhexanoate)




